Cas no 1341655-81-9 (4-methyl-2-(propylamino)methylphenol)

• Product Name: 4-methyl-2-(propylamino)methylphenol
• CAS No: 1341655-81-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5168828
• PubChem ID: 63322700
• Update Time: 2025-10-28

4-methyl-2-(propylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(propylamino)methyl]phenol
• 4-Methyl-2-((propylamino)methyl)phenol
• Phenol, 4-methyl-2-[(propylamino)methyl]-
• 4-methyl-2-(propylamino)methylphenol

• Inchi： 1S/C11H17NO/c1-3-6-12-8-10-7-9(2)4-5-11(10)13/h4-5,7,12-13H,3,6,8H2,1-2H3
• InChI Key： NLDCPSNPNXMIAO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.1
• Topological Polar Surface Area: 32.299

Additional information on 4-methyl-2-(propylamino)methylphenol

4-Methyl-2-(Propylamino)methylphenol: A Comprehensive Overview

4-Methyl-2-(propylamino)methylphenol, also known by its CAS number 1341655-81-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent advancements in synthetic methodologies and bioavailability studies have further highlighted its importance in contemporary research.

The chemical structure of 4-methyl-2-(propylamino)methylphenol consists of a phenolic ring substituted with a methyl group at the para position and a propylamino methyl group at the meta position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a versatile building block for various chemical reactions. The phenolic hydroxyl group, in particular, plays a crucial role in determining the compound's reactivity and solubility characteristics.

Recent studies have explored the synthesis of 4-methyl-2-(propylamino)methylphenol through innovative routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production. For instance, researchers have demonstrated that microwave irradiation can significantly accelerate the formation of the propylamino methyl group, thereby reducing reaction time and energy consumption.

In terms of applications, 4-methyl-2-(propylamino)methylphenol has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been extensively studied. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory and antioxidant agents. Recent findings suggest that certain analogs exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, indicating their potential utility in treating conditions such as arthritis and neurodegenerative diseases.

The pharmacokinetic properties of 4-methyl-2-(propylamino)methylphenol have also been a focal point of recent research. Studies conducted using animal models have revealed that the compound demonstrates moderate bioavailability when administered orally. However, its absorption rate can be optimized through structural modifications, such as increasing lipophilicity or improving solubility. These insights are critical for advancing its use in therapeutic applications.

Beyond pharmacology, 4-methyl-2-(propylamino)methylphenol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique porosity and selectivity, making them ideal candidates for gas storage and catalytic applications. Recent advancements in MOF synthesis have further expanded the potential uses of this compound in environmental remediation and energy storage technologies.

In conclusion, 4-methyl-2-(propylamino)methylphenol, with its CAS number 1341655-81-9, stands as a testament to the ingenuity of modern chemistry. Its diverse applications, from drug development to materials science, underscore its significance in both academic and industrial settings. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly vital role in shaping future innovations across multiple disciplines.